4-Bromo-2-{[(4-fluoro-3-nitrophenyl)amino]methyl}-6-methoxyphenol

• IUPAC Name: 4-bromo-2-[(4-fluoro-3-nitroanilino)methyl]-6-methoxyphenol
• InChI: InChI=1S/C14H12BrFN2O4/c1-22-13-5-9(15)4-8(14(13)19)7-17-10-2-3-11(16)12(6-10)18(20)21/h2-6,17,19H,7H2,1H3
• InChI Key: BFVRIUDNVCSMTQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1O)CNC2=CC(=C(C=C2)F)[N+](=O)[O-])Br
• Molecular Formula: C14H12BrFN2O4
• Molecular Weight: 371.16 g/mol

Description

The compound “4-Bromo-2-{[(4-fluoro-3-nitrophenyl)amino]methyl}-6-methoxyphenol” is likely an organic compound consisting of a phenol group (a benzene ring with a hydroxyl group), with various other functional groups attached, including a bromo group, a fluoro group, a nitro group, an amino group, and a methoxy group.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. For example, bromination, nitration, and fluorination are common reactions for introducing bromo, nitro, and fluoro groups, respectively. The exact synthesis route would depend on the desired order of reactions and the compatibility of the different functional groups with each reaction conditions.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. These groups would likely influence the overall shape and properties of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present. For example, the nitro group is often associated with explosive properties, while the bromo and fluoro groups might make the compound more reactive towards nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the various functional groups present. For example, the presence of a phenol group might make the compound somewhat acidic.

Scientific Research Applications

Bromophenol Derivatives and Antioxidant Activities

Research on bromophenol derivatives from the red alga Rhodomela confervoides identified several new compounds with potential scientific applications. Although these compounds were found inactive against human cancer cell lines and microorganisms, their structural elucidation contributes to the chemical knowledge base and could inform the development of compounds with desirable biological activities (Zhao et al., 2004).

Radical Scavenging Activity and Theoretical Analysis

A study on the effect of donor and acceptor groups on the radical scavenging activity of phenol, including compounds like p-nitrophenol and p-fluorophenol, utilized density functional theory (DFT) to investigate their properties. This research highlights the theoretical underpinnings that could predict the antioxidant and radical scavenging capabilities of phenolic compounds, including those structurally related to "4-Bromo-2-{[(4-fluoro-3-nitrophenyl)amino]methyl}-6-methoxyphenol" (Al‐Sehemi & Irfan, 2017).

Schiff Base Chemosensors for Metal Ion Detection

Research involving Schiff base chemosensors, particularly those based on phenyl thiadiazole, for the selective and sensitive detection of metal ions like Al3+, provides insights into potential applications of similar compounds in environmental monitoring and analytical chemistry. The development of turn-on fluorescent, colorimetric detection mechanisms showcases the utility of structurally complex phenolic and bromophenol derivatives in sensing technologies (Manna, Chowdhury, & Patra, 2020).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a pharmaceutical, the mechanism of action would depend on the biological target of the drug.

Future Directions

The future directions for research on this compound would depend on its intended use and the results of initial studies. If it shows promise as a pharmaceutical, for example, future research might focus on optimizing its synthesis, studying its mechanism of action in more detail, and conducting clinical trials.